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Compound of Interest

Compound Name: Diethylthiophosphoryl chloride

CAS No.: 3711-51-1

Cat. No.: B12514093

Get Quote

Nomenclature, Reactivity, and Application Protocols
Executive Summary
Diethylthiophosphoryl chloride (CAS 2524-04-1) is a pivotal organophosphorus intermediate

used extensively in the synthesis of agrochemicals (e.g., chlorpyrifos) and pharmaceutical

building blocks. Characterized by its phosphorus-sulfur double bond (

) and reactive chlorine center, it serves as a versatile electrophile for introducing
diethylthiophosphoryl groups into nucleophilic substrates.

This guide provides a definitive taxonomy of its nomenclature to resolve database ambiguities,

details its structural informatics, and outlines a validated protocol for its application in amine

derivatization—a common workflow in medicinal chemistry.

Chemical Identity & Nomenclature Taxonomy[1][2]
In chemical informatics and regulatory filings, Diethylthiophosphoryl chloride appears under

various synonyms. The primary source of confusion arises from the placement of the sulfur

atom (thiono- vs. thiolo- isomers).
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Crucial Distinction: CAS 2524-04-1 refers specifically to the Thiono isomer, where sulfur is

double-bonded to phosphorus (

).

Table 1: Nomenclature Hierarchy
Category Name / Identifier Context & Usage

IUPAC Name -Diethyl

phosphorochloridothioate

Preferred. Explicitly defines

oxygen attachment to ethyl

groups and the sulfur-

phosphorus bond.

CAS Index Name
Phosphorochloridothioic acid,

-diethyl ester

Used in SciFinder and

regulatory databases (TSCA).

Common Synonym Diethyl chlorothiophosphate

Widely used in commercial

catalogs (Sigma, TCI), though

slightly ambiguous regarding

S-position.

Alternate Synonym
Diethoxythiophosphoryl

chloride

Emphasizes the ethoxy

groups; common in older

organic synthesis literature.

Alternate Synonym
Diethyl

phosphorothiochloridate

Frequently used in patent

literature.

Acronym DETPC / DETC

Lab shorthand; use with

caution as DETC can also

refer to

Diethyldithiocarbamate.

Trade Codes D0624 TCI Chemicals product code.

Structural Informatics
For computational chemists and database managers, accurate structural identifiers are

required to prevent isomer confusion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12514093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Chemical Informatics Data
Identifier Value

CAS Number 2524-04-1

Molecular Formula

Molecular Weight 188.61 g/mol

SMILES CCOP(=S)(Cl)OCC

InChI Key RMQSINXLELHUAE-UHFFFAOYSA-N

Beilstein Ref 1752395

Technical Deep Dive: Reactivity & Mechanism
The Thiono-Thiolo Rearrangement
Researchers must be aware of the thermal instability of this compound. Upon heating,

particularly in the presence of alkyl halides,

-dialkyl phosphorochloridothioates can undergo a thiono-thiolo rearrangement.

Thiono (Starting Material):

Thiolo (Rearranged):

This rearrangement alters the electrophilicity and leaving group dynamics. Protocols typically

require temperature control (

) to maintain the thiono form unless the thiolo isomer is the intended target (e.g., in the
synthesis of specific nerve agent mimics or inhibitors).

Hydrolytic Instability
The P-Cl bond is highly susceptible to hydrolysis.

Handling Implication: The release of HCl gas creates a corrosive "fuming" effect in moist air. All
reactions must be conducted under an inert atmosphere (

or Ar) using anhydrous solvents.
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Experimental Protocol: -Thiophosphorylation of
Amines
Objective: To synthesize an

-dialkyl

-diethyl phosphoramidothioate. This reaction represents a standard derivatization technique
used in drug discovery to create prodrugs or lipophilic analogs.

Mechanism: Nucleophilic substitution at the phosphorus center via an addition-elimination

pathway.

Visualization: Reaction Workflow

Setup: Inert Atm (N2)
Anhydrous DCM

Reagents:
1. Amine (1.0 eq)
2. Et3N (1.2 eq)

Dropwise Addition:
DETPC (1.1 eq)

Temp: 0°C

 Cool to 0°C
Stirring:

RT for 2-4 Hours
Monitor via TLC

 Exothermic Quench:
Sat. NaHCO3

 Complete
Workup:

Extract (DCM)
Dry (MgSO4)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the N-thiophosphorylation of amines using

Diethylthiophosphoryl chloride (DETPC).

Detailed Methodology
Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a

rubber septum. Flush with Nitrogen (

) for 15 minutes.

Solvation: Add the target amine (10.0 mmol, 1.0 eq) and Triethylamine (

, 12.0 mmol, 1.2 eq) to the flask. Dissolve in 30 mL of anhydrous Dichloromethane (DCM).

Note:

acts as an HCl scavenger. Without it, the amine will form a hydrochloride salt and stall the
reaction.
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Cooling: Submerge the flask in an ice/water bath (

).

Addition: Draw Diethylthiophosphoryl chloride (11.0 mmol, 1.1 eq) into a glass syringe.

Add dropwise to the stirring amine solution over 10 minutes.

Caution: The reaction is exothermic.[1] Rapid addition may cause solvent boiling or side

reactions.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir

for 3 hours.

Validation: Check completion via TLC (typically 30% EtOAc/Hexanes). The starting amine

spot should disappear.

Workup: Quench with 20 mL saturated

. Extract the aqueous layer with DCM (

). Combine organic layers, dry over anhydrous

, filter, and concentrate in vacuo.

Safety & Regulatory Implications[1][2]
Hazard Profile

GHS Classification: Skin Corr. 1B (Causes severe skin burns and eye damage).

Odor: Possesses a potent, disagreeable "stench" typical of organosulfur/phosphorus

compounds. Use only in a well-ventilated fume hood.

Lachrymator: Vapors are irritating to eyes and mucous membranes.

Regulatory Status (Dual-Use Context)
While Diethylthiophosphoryl chloride is a high-volume industrial chemical for pesticide

manufacture (e.g., Chlorpyrifos), it is structurally related to chemical warfare agents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12514093/docs?utm_src=pdf-body#technical-monograph-diethylthiophosphoryl-chloride
http://orgsyn.org/demo.aspx?prep=v88p0054
https://www.benchchem.com/product/b12514093/docs?utm_src=pdf-body#technical-monograph-diethylthiophosphoryl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12514093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CWC Status: It is NOT a Schedule 1 or Schedule 2 chemical under the Chemical Weapons

Convention (CWC). It lacks the Phosphorus-Carbon (

) bond characteristic of Schedule 1 nerve agents (e.g., Sarin precursors).

Precursor Control: It is a precursor to Amiton (VG), a Schedule 2 substance. Consequently, it

may be subject to export controls (e.g., Australia Group Common Control Lists, US

Commerce Control List ECCN 1C350) depending on the jurisdiction and quantity.

Shipping: UN 2751, Class 8 (Corrosive), Packing Group II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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